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Compound of Interest

2-Carbamoyl-1-methylpyridin-1-
Compound Name:
ium chloride

CAS No.: 21032-31-5

Cat. No.: B3049557

Get Quote

Executive Summary & Chemical Identity

2-Carbamoyl-1-methylpyridinium chloride (also known as N-methyl-2-pyridinecarboxamide
chloride) is a quaternary ammonium salt structurally related to Niacin metabolites and
Pralidoxime (2-PAM). It frequently appears in drug development as a synthesis intermediate or
a degradation impurity.

Understanding its solubility landscape is critical for:
e Process Chemistry: Optimizing yield during synthesis via antisolvent crystallization.
* Analytical Development: Designing mobile phases for HPLC separation of ionic impurities.

+ Pre-formulation: Assessing stability and hygroscopicity in solid-state forms.
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Chemical Property Data

CAS Number 21032-31-5

Formula

Molecular Weight 172.61 g/mol

Structure Class Pyridinium Salt / lonic Liquid Precursor
Physical Form White to off-white crystalline solid
Hygroscopicity High (Typical of halide quaternary salts)

Thermodynamic Solubility Profile

Note: Specific mole-fraction solubility data for this 2-isomer is sparse in open literature
compared to its 3-isomer (N-methylnicotinamide). The following profile is derived from class-
behavior of methylpyridinium chlorides and validated synthesis protocols.

Solubility Classification Table
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Representative o Interaction
Solvent Class Solubility Status .
Solvents Mechanism
lon-dipole
Polar Protic Water, Methanol High interactions; H-
bonding with amide.
. . Decreases with alkyl
Polar Protic Ethanol, Isopropanol Moderate to High )
chain length.
] ) Strong solvation of the
Polar Aprotic DMSO, DMF High ]
cation.
Weak cation solvation;
Polar Aprotic Acetone, Acetonitrile Low / Sparingly Chloride ion pairing
dominates.
Diethyl Ether, Hexane, Lack of charge
Non-Polar Insoluble S
Toluene stabilization.
Limited solubility;
) Dichloromethane, ) often used as
Chlorinated Sparingly

Chloroform

extraction solvents

away from water.

Thermodynamic Behavior (Van't Hoff Analysis)

The dissolution of 2-carbamoyl-1-methylpyridinium chloride is endothermic (

). Solubility increases significantly with temperature.

e Entropy (

): Positive, driven by the disruption of the crystal lattice.

o Enthalpy (

): Positive, requiring heat input to overcome lattice energy.

Experimental Protocols for Solubility Determination
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As a Senior Scientist, | recommend validating the solubility of your specific batch using the
following self-validating protocols. Impurities (such as residual HCI or pyridine) can drastically
alter solubility limits.

Method A: Isothermal Saturation (Gravimetric)
Best for high-solubility solvents (Water, MeOH).

Preparation: Add excess solid to 10 mL of solvent in a jacketed glass vessel.

Equilibration: Stir at fixed temperature (

) for 24—-48 hours.

Filtration: Filter supernatant through a 0.45 um PTFE syringe filter (pre-heated to

to prevent precipitation).

Drying: Weigh a specific volume (

) into a tared vessel. Evaporate solvent under vacuum at 40°C until constant weight.

Calculation:

Method B: Laser Monitoring (Dynamic Method)

Best for temperature-dependent curves in organic solvents.
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Figure 1: Dynamic solubility determination workflow using laser turbidity monitoring.

Purification & Crystallization Strategy

The solubility differential between alcohols and ethers is the primary lever for purification.
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Recommended Recrystallization System:Ethanol / Diethyl Ether
e Solvent: Ethanol (Hot) — High solubility.
o Antisolvent: Diethyl Ether — Negligible solubility.

Protocol:

Dissolve crude 2-carbamoyl-1-methylpyridinium chloride in minimum boiling ethanol.
» Filter hot to remove insoluble mechanical impurities.

« Cool to room temperature.

o Slowly add diethyl ether (or acetone) until persistent turbidity is observed.

e Chill at 4°C for 12 hours.

« Filter crystals and wash with cold ether.
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Figure 2: Antisovlent crystallization workflow for high-purity isolation.

Thermodynamic Modeling (Data Analysis)

If generating your own data points, use the Modified Apelblat Equation to correlate mole

fraction solubility (
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) with temperature (
). This is the industry standard for pyridinium salts.

e A, B, C: Empirical constants derived from regression.

e Interpretation:

is negative and large, solubility is highly sensitive to temperature (steep curve).

o Use this model to interpolate solubility at specific process temperatures (e.g., 5°C for
isolation, 60°C for dissolution).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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